4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C18H19BrN6/c19-16-4-2-15(3-5-16)13-23-8-10-24(11-9-23)17-12-18(21-14-20-17)25-7-1-6-22-25/h1-7,12,14H,8-11,13H2
• InChI Key: FMKTWNCDYLGVKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Br)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C18H19BrN6
• Molecular Weight: 399.3 g/mol
• CAS No.: 2640828-82-4

Description

The compound “4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups including a bromophenyl group, a piperazine ring, a pyrazole ring, and a pyrimidine ring. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The exact structure would need to be confirmed using techniques such as X-ray crystallography, NMR, or mass spectrometry.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in it. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, while the piperazine ring could participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in it. For example, the presence of the bromine atom could increase the compound’s molecular weight and could also influence its polarity.

Scientific Research Applications

4-BPPMP has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme dihydrofolate reductase (DHFR), as a ligand for metal ions, and as a substrate for enzymes. 4-BPPMP has also been used to study the structure-activity relationships of biologically active compounds.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. It is known that piperazine, a structural motif in the compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

The presence of the piperazine ring, which is known to positively modulate the pharmacokinetic properties of a drug substance , suggests that it may interact with its targets in a similar manner.

Pharmacokinetics

The presence of the piperazine ring in the compound suggests that it may have favorable pharmacokinetic properties .

Advantages and Limitations for Lab Experiments

4-BPPMP has several advantages for laboratory experiments. It is a versatile compound that can be used as an inhibitor, ligand, or substrate for a variety of applications. It is also relatively easy to synthesize and is relatively stable in aqueous solutions. However, there are some limitations to using 4-BPPMP in laboratory experiments. It is not very soluble in organic solvents, and it can be difficult to purify.

Future Directions

There are a variety of potential future directions for 4-BPPMP. It could be used to study the structure-activity relationships of other biologically active compounds, as well as to develop new inhibitors, ligands, and substrates for enzymes. It could also be used to study the effects of metal ions on biological systems. Additionally, it could be used to study the effects of small molecules on protein-protein interactions. Finally, it could be used to develop new methods for synthesizing and purifying 4-BPPMP.

Synthesis Methods

4-BPPMP can be synthesized through a two-step process. The first step involves the reaction of 4-bromophenylmethylpiperazine with 1-chloro-3-methyl-1H-pyrazol-5-one to form the intermediate, 4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-3-methyl-1H-pyrazol-5-one. This intermediate is then reacted with sodium azide to yield 4-BPPMP.

Biochemical Analysis

Biochemical Properties

It is known that the piperazine moiety found in this compound is a common structural motif in pharmaceuticals and agrochemicals, often due to its ability to positively modulate the pharmacokinetic properties of a drug substance .

Dosage Effects in Animal Models

The effects of different dosages of 4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine in animal models have not been studied yet . Future studies should investigate any threshold effects, as well as any toxic or adverse effects at high doses.